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Compound of Interest

Compound Name: 2-Bromo-5-methylaniline

Cat. No.: B1276313

Application Note & Protocols

Introduction:

2-Bromo-5-methylaniline is a key aromatic amine intermediate utilized in the synthesis of a
variety of agrochemicals. Its unique substitution pattern, featuring a reactive bromine atom and
an amino group on a toluene scaffold, allows for diverse chemical modifications, leading to the
development of novel herbicides and fungicides. The presence of the bromine atom at the 2-
position and the methyl group at the 5-position influences the electronic and steric properties of
the molecule, providing a versatile platform for the synthesis of complex and biologically active
compounds. This document outlines the application of 2-Bromo-5-methylaniline as a building
block in agrochemical synthesis, with a focus on the preparation of N-substituted
chloroacetamide derivatives, a class of compounds known for their herbicidal and fungicidal
properties.

Data Presentation

Table 1: Physicochemical Properties of 2-Bromo-5-methylaniline
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Property Value

CAS Number 53078-85-6

Molecular Formula C7HsBrN

Molecular Weight 186.05 g/mol

Appearance White to Orange to Green powder to lump
Melting Point 33 °C (lit.)

Boiling Point 139 °C/17 mmHg (lit.)

Density 1.49 g/mL at 25 °C (lit.)

Table 2: Representative Agrochemical Analogue Synthesized from 2-Bromo-5-methylaniline

and its Potential Biological Activity

Compound Name

Structure

Potential Representative
Agrochemical Biological Activity
Class (Analogues)

2-chloro-N-(2-bromo-
5-
methylphenyl)acetami
de

Herbicide, Fungicide

Haloacetanilides
exhibit pre-emergent
herbicidal activity by
inhibiting very-long-
chain fatty acid
synthesis.[1][2] N-aryl
chloroacetamides
have shown fungicidal
activity against
various plant
pathogens.[3][4][5][6]
[7]

Experimental Protocols

Protocol 1: Synthesis of 2-chloro-N-(2-bromo-5-methylphenyl)acetamide
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This protocol details the N-acylation of 2-Bromo-5-methylaniline with chloroacetyl chloride to
yield a representative haloacetanilide with potential agrochemical activity.

Materials:

2-Bromo-5-methylaniline
o Chloroacetyl chloride
e Anhydrous Tetrahydrofuran (THF)

e 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or other suitable non-nucleophilic base (e.g.,
Triethylamine)

» Deionized water

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

* Ice bath

e Buchner funnel and filter paper
o Standard laboratory glassware
Procedure:

e In a 50 mL round-bottom flask, dissolve 2-Bromo-5-methylaniline (1.12 g, 6 mmol) in
anhydrous THF (15 mL).

« To this solution, add a catalytic amount of DBU (0.18 g, 1.2 mmol).[8]

e Cool the reaction mixture to 0-5 °C using an ice-salt bath and stir mechanically for 15
minutes.
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» Slowly add chloroacetyl chloride (0.69 g, 6.1 mmol) dropwise to the reaction mixture via a
dropping funnel, ensuring the temperature does not exceed 5 °C.[8]

 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 3-6 hours.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent
(e.g., Hexane:Ethyl Acetate 7:3).

e Upon completion, pour the reaction mixture into cold water to precipitate the product.

e Collect the solid product by vacuum filtration using a Buchner funnel and wash thoroughly
with cold water.

e Dry the product under vacuum to obtain 2-chloro-N-(2-bromo-5-methylphenyl)acetamide.
e The product can be further purified by recrystallization from a suitable solvent if necessary.

Visualizations

Synthesis of 2-chloro-N-(2-bromo-5-methylphenyl)acetamide
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Synthesis of 2-chloro-N-(2-bromo-5-methylphenyl)acetamide

Reactants

2-Bromo-5-methylaniline Chloroacetyl chloride

\

\ihloroacetyl chloride

DBU, THF
O0°Ctort

Pro#uct

2-chloro-N-(2-bromo-5-methylphenyl)acetamide
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General Experimental Workflow
1. Dissolve 2-Bromo-5-methylaniline
in anhydrous THF
[2. Add Base (e.g., DBUD

3. Cool to 0-5 °C

4. Add Chloroacetyl chloride
dropwise

l

5. React at room temperature

6. Monitor by TLC

Reaction complete

7. Quench with water
& Precipitate
[8. Filter and wash produca

9. Dry the product

10. Purify (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US3475156A - Herbicidal alpha-haloacetanilides - Google Patents [patents.google.com]

2. CA1049558A - Haloacetanilides for influencing plant growth - Google Patents
[patents.google.com]

o 3. scielo.br [scielo.br]
e 4. scielo.br [scielo.br]

o 5. Antifungal activity of 2-chloro-N-phenylacetamide, docking and molecular dynamics
studies against clinical isolates of Candida tropicalis and Candida parapsilosis - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. Antifungal activity and mechanism of action of 2-chloro-N -phenylacetamide: a new
molecule with activity against strains of Aspergillus flavus - PubMed
[pubmed.ncbi.nim.nih.gov]

o 7.researchgate.net [researchgate.net]
e 8. sphinxsai.com [sphinxsai.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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